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Compound of Interest

Compound Name: Swertianolin

Cat. No.: B1682846 Get Quote

For immediate reference, treat Swertianolin as a hazardous chemical waste. Do not dispose

of it in regular trash or down the drain. This procedural guide provides essential safety and

logistical information for the proper disposal of Swertianolin, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

Chemical Safety and Hazard Information
Swertianolin is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazard statement:

H302: Harmful if swallowed[1]

This corresponds to an Acute Toxicity classification of Category 4.[1] Adherence to proper

handling and disposal protocols is mandatory to mitigate risks.

Quantitative Data Summary
For safe handling and disposal, please refer to the following information:
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Identifier Value Source

GHS Hazard Code H302 PubChem[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

PubChem[1]

Appearance Solid Arctom

Storage

4°C, protect from light. In

solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light).

Arctom

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe disposal of Swertianolin and its containers. This

protocol is based on general laboratory chemical waste guidelines and the specific hazard

information available for Swertianolin.

1. Personal Protective Equipment (PPE):

Before handling Swertianolin, ensure you are wearing appropriate PPE, including:

Safety goggles

Lab coat

Nitrile gloves

2. Waste Collection - Solid Swertianolin:

Collect waste Swertianolin powder in a dedicated, properly labeled hazardous waste

container.

The container must be made of a material compatible with the chemical and have a secure,

tight-fitting lid.
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Do not mix Swertianolin with other incompatible chemical wastes.

3. Waste Collection - Contaminated Materials:

Any materials contaminated with Swertianolin, such as weighing paper, pipette tips, and

gloves, should be placed in the same dedicated hazardous waste container.

4. Labeling the Waste Container:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"Swertianolin"

Hazard identification: "Acute Toxicity" or "Harmful if Swallowed"

Accumulation start date

Your name, laboratory, and contact information

5. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

6. Disposal of Empty Containers:

An empty container that has held Swertianolin must be managed as hazardous waste

unless it is triple-rinsed.

To triple-rinse, use a solvent capable of dissolving Swertianolin. Collect all rinsate as

hazardous chemical waste.

After triple-rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous lab glass or plastic.
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7. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste container.

Do not attempt to dispose of the waste through a third-party vendor without consulting your

EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Swertianolin.
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Caption: Workflow for the proper disposal of Swertianolin waste.
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Disclaimer: This document provides general guidance. Researchers, scientists, and drug

development professionals must always consult and adhere to their institution's specific

Environmental Health and Safety (EHS) policies and local regulations for chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Swertianolin | C20H20O11 | CID 5281662 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Swertianolin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682846#swertianolin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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